Cas no 4852-31-7 (methyl 5-chloro-1-benzofuran-2-carboxylate)

• Product Name: methyl 5-chloro-1-benzofuran-2-carboxylate
• CAS No: 4852-31-7
• MF: C₁₀H₇ClO₃
• MW: 210.613782167435
• CID: 1084820
• PubChem ID: 33728824
• Update Time: 2025-06-23

methyl 5-chloro-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chlorobenzofuran-2-carboxylate
• Methyl 5-chloro-1-benzofuran-2-carboxylate
• 4-Amino-5-chloro-2,1,3-benzothiadiazole
• 5-Chlor-benzo[1,2,5]thiadiazol-4-ylamin
• 5-Chlor-benzofuran-2-carbonsaeure-methylester
• 5-Chlor-benzofuran-carbonsaeure-(2)-methylester
• 5-Chlor-cumarilsaeure-methylester
• 5-Chloro-benzo[1,2,5]thiadiazol-4-yl
• 5-chloro-benzo[1,2,5]thiadiazol-4-ylamine
• 5-chloro-benzofuran-2-carboxylic acid methyl ester
• AC1LGHYZ
• AC1Q3OTD
• ACMC-209hgq
• Methyl-< 5-chlor-cumarilat>
• 4852-31-7
• F83566
• CS-0301991
• Methyl5-chlorobenzofuran-2-carboxylate
• SCHEMBL24681539
• EN300-784963
• 2-BENZOFURANCARBOXYLIC ACID, 5-CHLORO-, METHYL ESTER
• methyl 5-chloro-1-benzofuran-2-carboxylate

• Inchi： 1S/C10H7ClO3/c1-13-10(12)9-5-6-4-7(11)2-3-8(6)14-9/h2-5H,1H3
• InChI Key： IBWFLLGVHGBDGX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(=O)OC)O2

Computed Properties

• Exact Mass: 210.008
• Monoisotopic Mass: 210.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 39.4A^2

methyl 5-chloro-1-benzofuran-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 5-chloro-1-benzofuran-2-carboxylate

Methyl 5-Chloro-1-Benzofuran-2-Carboxylate: A Comprehensive Overview

Methyl 5-chloro-1-benzofuran-2-carboxylate (CAS No. 4852-31-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzofuran derivatives, which have been extensively studied due to their unique structural properties and potential applications in drug discovery and material science. The molecule consists of a benzofuran ring system with a chlorine substituent at the 5-position and a methyl ester group attached to the 2-position of the furan ring.

The synthesis of methyl 5-chloro-1-benzofuran-2-carboxylate typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent functional group transformations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity levels. These improvements have made the compound more accessible for research and industrial applications.

One of the most notable features of methyl 5-chloro-1-benzofuran-2-carboxylate is its ability to act as a precursor in the synthesis of bioactive molecules. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antioxidant activities, making them promising candidates for drug development. Additionally, the compound's aromaticity and electron-withdrawing groups contribute to its stability and reactivity, which are critical factors in various chemical reactions.

Recent research has focused on the application of methyl 5-chloro-1-benzofuran-2-carboxylate in materials science, particularly in the development of advanced polymers and coatings. The compound's ability to form stable bonds with other monomers has led to its use in creating high-performance materials with enhanced mechanical and thermal properties.

In terms of environmental impact, studies have shown that methyl 5-chloro-1-benzofuran-2-carboxylate is biodegradable under specific conditions, which is a crucial factor for its sustainable use in industrial processes. However, further research is needed to fully understand its environmental fate and potential risks.

The demand for methyl 5-chloro-1-benzofuran-2-carboxylate has grown significantly due to its versatility across multiple industries. Its role as an intermediate in pharmaceutical synthesis, combined with its applications in materials science, positions it as a key compound in modern chemistry.

In conclusion, methyl 5-chloro-1-benzofuran-2-carboxylate (CAS No. 4852-31-7) is a versatile compound with wide-ranging applications in organic chemistry, pharmacology, and materials science. Ongoing research continues to uncover new potential uses for this compound, ensuring its relevance in both academic and industrial settings.